molecular formula C20H28O3 B1200975 ent-15-Oxo-kaur-16-en-19-oic acid CAS No. 6620-00-4

ent-15-Oxo-kaur-16-en-19-oic acid

Cat. No. B1200975
CAS RN: 6620-00-4
M. Wt: 316.4 g/mol
InChI Key: WQBNGXOJBVBQKP-SUIOEDAWSA-N
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Description

Ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (5F) is a diterpenoid that is isolated and purified from the Chinese herbal medicine Pteris semipinnata L . It is known to exert antitumor activity in several kinds of malignant cancer cells by leading cancer cells to apoptosis .

Scientific Research Applications

Cytotoxic and Apoptosis-Inducing Effects

  • Application : ent-15-Oxo-kaur-16-en-19-oic acid demonstrates cytotoxicity and proapoptotic effects on cancer cells, particularly in human prostate carcinoma epithelial cell line PC-3. It induces changes in protein expression associated with apoptosis and cell viability, making it a potential compound for chemopreventive strategies (Ruiz et al., 2008).

Antiproliferative Activity

  • Application : This compound shows significant antiproliferative activity against several human tumor cells, including breast and pulmonary adenocarcinoma cells. Its effectiveness, in some cases, surpasses that of traditional anti-cancer agents (Soh et al., 2021).

Biotransformation Studies

  • Application : Biotransformation of ent-kaur-16-en-19-oic acid with fungi like Absidia blakesleeana and Rhizopus oligosporus has been studied. This research helps understand the structural changes and potential new biological activities of its derivatives (Taveepanich et al., 2010).

Potential Anti-HIV Activity

  • Application : ent-15-Oxo-kaur-16-en-19-oic acid, along with other similar compounds, shows potential anti-HIV-1 activity. This discovery opens doors to new treatments for HIV (Saepou et al., 2010).

Neuroprotective Effects in Alzheimer’s Disease

  • Application : A derivative of this compound, ent-Kaur-15-en-17-al-18-oic acid, exhibits neuroprotective effects against oxidative stress-induced apoptosis in Alzheimer’s disease models. This highlights its potential therapeutic value in neurodegenerative diseases (Zhang et al., 2019).

Antimalarial Activity

  • Application : Studies have shown that ent-15-Oxo-kaur-16-en-19-oic acid exhibits antimalarial activity. This suggests its potential as a treatment for malaria (Villasmil et al., 2017).

properties

CAS RN

6620-00-4

Product Name

ent-15-Oxo-kaur-16-en-19-oic acid

Molecular Formula

C20H28O3

Molecular Weight

316.4 g/mol

IUPAC Name

(1R,4S,5R,9S,10S,13R)-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

InChI

InChI=1S/C20H28O3/c1-12-13-5-6-15-18(2)8-4-9-19(3,17(22)23)14(18)7-10-20(15,11-13)16(12)21/h13-15H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,18-,19-,20-/m1/s1

InChI Key

WQBNGXOJBVBQKP-SUIOEDAWSA-N

Isomeric SMILES

C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2CC[C@H](C3)C(=C)C4=O)(C)C(=O)O

SMILES

CC12CCCC(C1CCC34C2CCC(C3)C(=C)C4=O)(C)C(=O)O

Canonical SMILES

CC12CCCC(C1CCC34C2CCC(C3)C(=C)C4=O)(C)C(=O)O

synonyms

ent-15-oxo-kaur-16-en-19-oic acid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 6
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